Cas no 1564363-97-8 (3-(3-bromo-4-chlorophenyl)prop-2-enal)

• Product Name: 3-(3-bromo-4-chlorophenyl)prop-2-enal
• CAS No: 1564363-97-8
• MF: C₉H₆BrClO
• MW: 245.500340938568
• CID: 6256796
• PubChem ID: 83241186
• Update Time: 2025-06-09

3-(3-bromo-4-chlorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-chlorophenyl)prop-2-enal
• EN300-1912749
• 1564363-97-8
• SCHEMBL18346095
• AKOS021563473
• SCHEMBL18346097

• Inchi： 1S/C9H6BrClO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h1-6H/b2-1+
• InChI Key： CAVSKOGOQWJSLJ-OWOJBTEDSA-N
• SMILES： BrC1=C(C=CC(/C=C/C=O)=C1)Cl

Computed Properties

• Exact Mass: 243.92906g/mol
• Monoisotopic Mass: 243.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3-bromo-4-chlorophenyl)prop-2-enal

Introduction to 3-(3-bromo-4-chlorophenyl)prop-2-enal (CAS No. 1564363-97-8)

3-(3-bromo-4-chlorophenyl)prop-2-enal, with the CAS number 1564363-97-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine and chlorine substituent on the phenyl ring, and an aldehyde group at the terminal position of a propenyl chain. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-(3-bromo-4-chlorophenyl)prop-2-enal is C₁₀H₇BrClO, and its molecular weight is 250.51 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 3-bromo-4-chlorobenzaldehyde and propargyl alcohol. The synthesis involves a sequence of reactions including nucleophilic addition, elimination, and oxidation steps, which are carefully optimized to achieve high yields and purity.

In the context of medicinal chemistry, 3-(3-bromo-4-chlorophenyl)prop-2-enal has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits significant biological activity against various targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(3-bromo-4-chlorophenyl)prop-2-enal demonstrated potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that the compound could serve as a valuable scaffold for the development of novel anticancer agents.

Beyond its potential in medicinal chemistry, 3-(3-bromo-4-chlorophenyl)prop-2-enal has also found applications in materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the polymerization reactions to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The physical properties of 3-(3-bromo-4-chlorophenyl)prop-2-enal, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. The compound is typically provided as a solid or liquid form, depending on the specific synthesis conditions. It is important to note that proper storage conditions are essential to maintain the stability and purity of the compound. It should be stored in a cool, dry place away from light and moisture to prevent degradation.

In terms of safety and handling, while 3-(3-bromo-4-chlorophenyl)prop-2-enal is not classified as a hazardous material under current regulations, it is advisable to handle it with standard laboratory precautions. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure. Additionally, proper ventilation should be maintained during handling to prevent inhalation of vapors.

The environmental impact of 3-(3-bromo-4-chlorophenyl)prop-2-enal is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of any unused material according to local environmental regulations to minimize potential ecological risks.

In conclusion, 3-(3-bromo-4-chlorophenyl)prop-2-enal (CAS No. 1564363-97-8) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in fields such as medicinal chemistry and materials science. As ongoing studies continue to uncover new properties and applications of this compound, it is likely that its importance will only grow in the coming years.